Cas no 756751-75-4 (1-(3-Benzyloxy-Phenyl)-Piperazine)

• Product Name: 1-(3-Benzyloxy-Phenyl)-Piperazine
• CAS No: 756751-75-4
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• MDL: MFCD04115063
• CID: 549120
• PubChem ID: 15384088
• Update Time: 2025-04-19

1-(3-Benzyloxy-Phenyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[3-(phenylmethoxy)phenyl]-
• 1-(3-BENZYLOXYPHENYL)PIPERAZINE,
• 1-(3-phenylmethoxyphenyl)piperazine
• 1-(3-Benzyloxy-phenyl)-piperazine
• Piperazine,1-[3-(phenylmethoxy)phenyl]
• 756751-75-4
• AB19549
• MFCD04115063
• EN300-333337
• 1-[3-(BENZYLOXY)PHENYL]PIPERAZINE
• CS-0340138
• 1-(3-benzyloxyphenyl)piperazine
• PRIXVHNMFIDGKJ-UHFFFAOYSA-N
• AKOS010941489
• DTXSID30572245
• SCHEMBL4671546
• 1-(3-(Benzyloxy)phenyl)piperazine
• 1-(3-Benzyloxy-Phenyl)-Piperazine

• MDL： MFCD04115063
• Inchi： 1S/C17H20N2O/c1-2-5-15(6-3-1)14-20-17-8-4-7-16(13-17)19-11-9-18-10-12-19/h1-8,13,18H,9-12,14H2
• InChI Key： PRIXVHNMFIDGKJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)N1CCNCC1

Computed Properties

• Exact Mass: 268.15800
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 3.06900